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Compound of Interest

Compound Name: alpha-d-Mannose pentaacetate

Cat. No.: B133365 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of alpha-d-Mannose pentaacetate, a widely used biochemical reagent. Adherence to

these procedures is critical for minimizing environmental impact and safeguarding personnel.

Core Safety and Hazard Information
Alpha-d-Mannose pentaacetate is classified as a combustible solid that can cause skin and

serious eye irritation[1][2]. Therefore, appropriate personal protective equipment (PPE),

including eye shields, gloves, and a lab coat, should be worn at all times when handling this

compound[1][3]. In the event of a spill, the material should be swept up or absorbed with an

inert material and placed into a suitable disposal container[4]. All sources of ignition should be

removed from the area[4].

Quantitative Data Summary
While specific quantitative limits for the disposal of alpha-d-Mannose pentaacetate are not

publicly available and are largely determined by local regulations, the following table

summarizes its key identifiers and hazard classifications.
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Property Value Source

CAS Number 4163-65-9 [1][2][4]

Molecular Formula C₁₆H₂₂O₁₁ [1][2]

Molecular Weight 390.34 g/mol [1][2]

GHS Hazard Statements

H317: May cause an allergic

skin reaction. H319: Causes

serious eye irritation.

[2]

GHS Precautionary

Statements

P261, P264, P272, P280,

P302+P352,

P305+P351+P338, P321,

P333+P313, P337+P313,

P362+P364, P501

[2][4]

Disposal Protocol
The disposal of alpha-d-Mannose pentaacetate must be conducted in accordance with all

federal, state, and local regulations[4]. The primary directive is to dispose of the contents and

container at an approved waste disposal plant[4]. The following step-by-step procedure outlines

the recommended disposal process:

Waste Classification: The waste generator must first determine if the discarded alpha-d-
Mannose pentaacetate is classified as hazardous waste. This determination should be

made in accordance with US EPA guidelines (40 CFR 261.3) and any applicable state or

local regulations[4].

Contamination Assessment: Evaluate if the alpha-d-Mannose pentaacetate waste has

been contaminated with other hazardous substances during experimental use. If it is mixed

with other hazardous materials, it must be treated and disposed of as hazardous waste,

considering the nature of all contaminants[5].

Containerization:

Solid Waste: Place uncontaminated, solid alpha-d-Mannose pentaacetate in a clearly

labeled, sealed, and suitable container for disposal[4][5].
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Contaminated Waste: If mixed with hazardous solvents or other chemicals, collect the

waste in a designated hazardous waste container. The container must be properly labeled

with the full chemical names of all components and their approximate concentrations[5].

Empty Container Disposal: Thoroughly rinse empty containers that held alpha-d-Mannose
pentaacetate with a suitable solvent. The rinsate should be collected and disposed of as

chemical waste. Once decontaminated, the container can typically be disposed of with

regular laboratory waste, ensuring the label is defaced before disposal[5]. Do not reuse the

containers for other purposes[4].

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste contractor to arrange for the pickup and disposal

of the chemical waste[5].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of alpha-
d-Mannose pentaacetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_D_Mannose_d_4_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b133365?utm_src=pdf-body
https://www.benchchem.com/product/b133365?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_D_Mannose_d_4_A_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/5734AB_SDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_D_Mannose_d_4_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b133365?utm_src=pdf-body
https://www.benchchem.com/product/b133365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: alpha-d-Mannose Pentaacetate Waste

Step 1: Assessment

Step 2: Segregation & Collection

Step 3: Containerization

Step 4: Final Disposal
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Click to download full resolution via product page

Disposal workflow for alpha-d-Mannose pentaacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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